Cas no 1896073-18-9 (1-amino-3-4-(2-methylpropyl)phenylpropan-2-ol)

• Product Name: 1-amino-3-4-(2-methylpropyl)phenylpropan-2-ol
• CAS No: 1896073-18-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6405747
• PubChem ID: 116859133
• Update Time: 2025-05-20

1-amino-3-4-(2-methylpropyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-4-(2-methylpropyl)phenylpropan-2-ol
• EN300-1775033
• 1896073-18-9
• 1-amino-3-[4-(2-methylpropyl)phenyl]propan-2-ol

• Inchi： 1S/C13H21NO/c1-10(2)7-11-3-5-12(6-4-11)8-13(15)9-14/h3-6,10,13,15H,7-9,14H2,1-2H3
• InChI Key： AQOPGNWQHCXPDM-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-4-(2-methylpropyl)phenylpropan-2-ol

1-Amino-3-[4-(2-Methylpropyl)phenyl]propan-2-ol: A Comprehensive Overview

1-Amino-3-[4-(2-Methylpropyl)phenyl]propan-2-ol, also known by its CAS number CAS 1896073-18-9, is a versatile organic compound with significant applications in various fields. This compound, often referred to as compound 1896073, has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further highlighted its role in the development of novel bioactive molecules.

The molecular structure of 1-amino-3-[4-(2-methylpropyl)phenyl]-propan-2-ol consists of a central propane backbone with an amino group at position 1 and a hydroxyl group at position 2. The phenyl ring at position 3 is substituted with a 4-(2-methylpropyl) group, which introduces steric hindrance and enhances the compound's stability. This structure allows for diverse functionalization, making it a valuable building block in organic synthesis.

Recent studies have explored the use of this compound in drug design, particularly in the development of kinase inhibitors and GPCR modulators. Its ability to form hydrogen bonds and its lipophilic nature make it an ideal candidate for targeting various biological pathways. For instance, researchers have utilized this compound as a scaffold for creating potential anti-cancer agents, leveraging its ability to inhibit specific enzymes involved in tumor progression.

In the field of agrochemicals, CAS 1896073 has shown promise as a precursor for herbicides and fungicides. Its structural flexibility allows for the introduction of bioactive groups that can enhance pest control efficacy while maintaining environmental safety. Moreover, its compatibility with green chemistry principles makes it a sustainable choice for agricultural applications.

The synthesis of this compound has been optimized through advancements in catalytic asymmetric synthesis. Techniques such as enantioselective reductions and organocatalysis have enabled the production of enantiopure forms, which are crucial for pharmaceutical applications. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemical processes.

In conclusion, 1-amino-3-[4-(2-methylpropyl)phenyl]-propan-2-ol, or CAS 1896073, stands out as a multifaceted compound with vast potential across multiple industries. Its structural features and recent research findings underscore its importance in modern chemical innovation.